Cas no 1701559-72-9 (Tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 1701559-72-9
• MF: C₁₂H₂₁F₂NO₃
• MW: 265.296850919724
• MDL: MFCD28615589
• CID: 5608010
• PubChem ID: 84807594
• Update Time: 2025-06-07

Tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1701559-72-9
• SCHEMBL23083611
• tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate
• EN300-843538
• Tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate

• MDL： MFCD28615589
• Inchi： 1S/C12H21F2NO3/c1-11(2,3)18-10(17)15-6-4-12(8-16,5-7-15)9(13)14/h9,16H,4-8H2,1-3H3
• InChI Key： FSIDWUKPFQHPTP-UHFFFAOYSA-N
• SMILES： FC(C1(CO)CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 265.14894986g/mol
• Monoisotopic Mass: 265.14894986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on Tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate

Research Brief on Tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 1701559-72-9)

In recent years, the compound Tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 1701559-72-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and functional groups, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The presence of both difluoromethyl and hydroxymethyl groups offers versatile reactivity, making it a valuable building block for drug discovery and development.

Recent studies have focused on the synthetic applications and biological relevance of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the development of protease inhibitors, particularly targeting enzymes involved in inflammatory and oncogenic pathways. The researchers utilized Tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate as a precursor to generate a series of analogs, which were then evaluated for their inhibitory activity. The results demonstrated moderate to high potency, with IC50 values in the nanomolar range for specific targets.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's utility in the synthesis of fluorinated analogs of known drugs. Fluorination is a common strategy to enhance the metabolic stability and bioavailability of pharmaceutical compounds. The researchers successfully incorporated the difluoromethyl group from Tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate into a lead compound, resulting in improved pharmacokinetic properties. This finding underscores the compound's potential in medicinal chemistry applications.

In addition to its synthetic applications, Tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate has also been investigated for its direct biological effects. A 2022 study in ChemBioChem reported that the compound exhibited mild inhibitory activity against certain bacterial enzymes, suggesting possible applications in antimicrobial drug development. However, further optimization and structural modifications are required to enhance its efficacy and selectivity.

The safety and handling of Tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate have also been subjects of recent research. A technical report from a leading pharmaceutical company outlined standard operating procedures for its synthesis and purification, emphasizing the need for controlled conditions due to its reactive functional groups. The report also provided detailed spectroscopic data (NMR, MS, and IR) to aid in compound characterization, which is critical for quality control in industrial applications.

Looking ahead, the versatility of Tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate positions it as a valuable tool in drug discovery. Future research directions may include exploring its use in the synthesis of more complex molecules, such as macrocycles or bifunctional compounds, as well as investigating its potential as a standalone therapeutic agent. Collaborative efforts between academic and industrial researchers will be essential to fully unlock its potential.

In conclusion, Tert-butyl 4-(difluoromethyl)-4-(hydroxymethyl)piperidine-1-carboxylate (CAS: 1701559-72-9) represents a promising compound in the chemical biology and pharmaceutical fields. Its unique structural features and demonstrated applications in drug synthesis and biological activity make it a subject of ongoing interest. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.